Cas no 13148-56-6 (2-Thiazolamine,4-phenyl-N-(phenylmethylene)-)
13148-56-6 structure
Product Name:2-Thiazolamine,4-phenyl-N-(phenylmethylene)-
CAS No:13148-56-6
MF:C16H12N2S
MW:264.344882011414
CID:146784
PubChem ID:166779
Update Time:2025-04-19
2-Thiazolamine,4-phenyl-N-(phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolamine,4-phenyl-N-(phenylmethylene)-
- 2-thiazolamine, 4-phenyl-N-[(1E)-phenylmethylene]-
- (E)-1-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)methanimine
- n-benzylidene-4-phenyl-1,3-thiazol-2-amine
- Oprea1_349141
- DTXSID601261340
- 13148-56-6
- 4-Phenyl-N-(phenylmethylene)-2-thiazolamine
-
- Inchi: 1S/C16H12N2S/c1-3-7-13(8-4-1)11-17-16-18-15(12-19-16)14-9-5-2-6-10-14/h1-12H
- InChI Key: WNQLXXHCCUAUIQ-UHFFFAOYSA-N
- SMILES: S1C(N=CC2C=CC=CC=2)=NC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 264.07226
- Monoisotopic Mass: 264.072119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 53.5
Experimental Properties
- Density: 1.156
- Boiling Point: 450.483°C at 760 mmHg
- Flash Point: 226.244°C
- Refractive Index: 1.642
- PSA: 25.25
2-Thiazolamine,4-phenyl-N-(phenylmethylene)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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